Cas no 2172168-54-4 (2-chloro-6-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid)

• Product Name: 2-chloro-6-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid
• CAS No: 2172168-54-4
• MF: C₂₇H₂₃ClN₂O₅
• MW: 490.934926271439
• CID: 5603786
• PubChem ID: 165583594
• Update Time: 2025-06-08

2-chloro-6-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2172168-54-4
• EN300-1545537
• 2171205-38-0
• 2-chloro-6-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]benzoic acid
• 2171259-23-5
• 2-chloro-6-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]benzoic acid
• 2-chloro-6-[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]benzoic acid
• EN300-1532243
• EN300-1532758
• 2-chloro-6-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid

• Inchi： 1S/C27H23ClN2O5/c28-22-10-5-11-23(24(22)26(32)33)30-25(31)15-12-16(13-15)29-27(34)35-14-21-19-8-3-1-6-17(19)18-7-2-4-9-20(18)21/h1-11,15-16,21H,12-14H2,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： TXFXSXONFOKYMX-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C(=O)O)NC(C1CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 490.1295495g/mol
• Monoisotopic Mass: 490.1295495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 105Ų

Additional information on 2-chloro-6-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid

Comprehensive Overview of 2-chloro-6-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid (CAS No. 2172168-54-4)

In the realm of synthetic organic chemistry and pharmaceutical research, 2-chloro-6-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid (CAS No. 2172168-54-4) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group, is widely utilized in peptide synthesis and medicinal chemistry. The presence of the Fmoc group enhances its stability and reactivity, making it a valuable intermediate in the development of novel therapeutics.

The compound’s CAS number 2172168-54-4 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory frameworks. Researchers and manufacturers often search for Fmoc-protected amino acid derivatives like this one due to their pivotal role in solid-phase peptide synthesis (SPPS). The chloro-substituted benzoic acid moiety further expands its utility in designing bioactive molecules, particularly in targeting enzyme inhibitors and receptor modulators.

Recent trends in drug discovery highlight the growing demand for custom peptide synthesis and high-purity intermediates. 2-chloro-6-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid aligns with these needs, offering a versatile scaffold for constructing complex peptides. Its application extends to bioconjugation and prodrug development, areas gaining traction in oncology and immunology research. The compound’s compatibility with automated synthesizers also makes it a favorite among labs focusing on high-throughput screening.

From an SEO perspective, queries such as "Fmoc-protected cyclobutane derivatives" or "CAS 2172168-54-4 applications" reflect user interest in its synthetic pathways and commercial availability. Analytical techniques like HPLC and mass spectrometry are frequently discussed in conjunction with this compound, underscoring the need for rigorous quality control in its production. Additionally, its role in click chemistry and ligand design has sparked discussions in academic forums, further boosting its visibility in search engines.

Environmental and safety considerations are paramount when handling 2-chloro-6-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid. While not classified as hazardous, proper storage under inert conditions is recommended to preserve its integrity. The compound’s stability under acidic and basic conditions is a topic of interest, particularly for researchers optimizing reaction conditions for large-scale synthesis.

In summary, 2-chloro-6-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid (CAS No. 2172168-54-4) represents a critical building block in modern chemistry. Its multifaceted applications, from peptide therapeutics to material science, ensure its relevance in both academic and industrial settings. As the demand for precision-engineered molecules grows, this compound will undoubtedly remain at the forefront of innovation.